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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.l. Acid Yellow 42, identified by the CAS number 6375-55-9, is a disodium salt of a double
azo dye. Primarily utilized as a colorant in the textile and leather industries, its chemical
structure and properties are well-documented. This guide provides a comprehensive overview
of its physicochemical characteristics, synthesis, and available safety and toxicological data. It
is important to note that while this document consolidates the existing technical information,
there is a significant lack of published research on the specific biological activities, mechanisms
of action, and potential therapeutic applications of C.I. Acid Yellow 42 relevant to drug
development. The information presented herein is intended to serve as a foundational resource
for scientific professionals.

Physicochemical Properties

C.l. Acid Yellow 42 is a bright yellow powder with good solubility in water. Its chemical stability
is notable, with its color remaining unchanged in the presence of concentrated hydrochloric
acid and sodium hydroxide.

Table 1: Chemical and Physical Properties of C.l. Acid Yellow 42
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Property Value Reference
CAS Number 6375-55-9

Molecular Formula C32H24NsNaz0sS:2

Molecular Weight 758.69 g/mol

Appearance Bright yellow powder

Water Solubility Soluble

Ethanol Solubility Soluble (lemon yellow solution)

Acetone Solubility Slightly soluble

Behavior in Concentrated Lemon yellow, color

Sulfuric Acid unchanged upon dilution

Copper: Slightly reddish-dark;
Color Change with Metal lons Iron: Dark green; Chromium:

Unchanged

Synthesis

The synthesis of C.l. Acid Yellow 42 involves a two-step process: the double nitriding of 2,2'-
disulfo-4,4'-diaminobibenzene, followed by the coupling of the resulting diazonium salt with two
equivalents of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.

Synthesis Workflow

Reactants Process
Product

. ... Step 1 o Intermediate Diazonium Salt
2,2"-Disulfo-4,4'-diaminobibenzene Double Nitriding » . . .
lll  Coupling Reaction C.I. Acid Yellow 42
>
>

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (2 eq.) Step 2
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Caption: Synthesis workflow of C.l. Acid Yellow 42.

Toxicological and Safety Data

The available toxicological information for C.I. Acid Yellow 42 is limited and primarily derived
from Material Safety Data Sheets (MSDS). It is indicated to be harmful if swallowed and may
cause irritation to the skin, eyes, and respiratory tract. While mutagenicity data has been
reported, it is not listed as a carcinogen by major regulatory agencies such as ACGIH, IARC,
NIOSH, NTP, or OSHA.

Table 2: Summary of Toxicological and Safety Information

Aspect Information Reference

A Toxici Harmful if swallowed. May
cute Toxicity
cause gastrointestinal irritation.

o May cause irritation to eyes,
[rritation ] )
skin, and respiratory tract.

o Mutagenicity data has been
Mutagenicity ted
reported.

Not listed as a carcinogen by
Carcinogenicity ACGIH, IARC, NIOSH, NTP, or
OSHA.

Biological Activity and Signaling Pathways

A comprehensive search of the scientific literature did not yield any specific studies on the
biological activity, mechanism of action, or effects on signaling pathways of C.I. Acid Yellow 42
in a context relevant to drug development or biomedical research. The existing information is
focused on its properties and applications as a dye. There is no evidence to suggest its
involvement in any specific biological signaling pathways.

Experimental Protocols
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Consistent with the lack of research on its biological activity, no detailed experimental protocols
for the investigation of C.l. Acid Yellow 42 in a biomedical context were found in the public
domain. Research into its potential biological effects would require the development of novel
experimental designs.

Industrial Applications

The primary application of C.lI. Acid Yellow 42 is in the dyeing of wool, silk, and polyamide
fibers. It is also used for direct printing on these materials and for coloring leather.

Conclusion

C.l. Acid Yellow 42 is a well-characterized azo dye with established physicochemical
properties and a clear synthesis route. While its industrial applications are well-defined, there is
a significant gap in the scientific literature regarding its biological effects. For researchers and
professionals in drug development, this compound represents a largely unexplored chemical
entity. The available toxicological data suggests a need for caution in handling, but a full
assessment of its biological potential, whether for therapeutic or toxicological purposes, would
necessitate extensive further research, including in vitro and in vivo studies to elucidate any
potential mechanisms of action and biological targets.

 To cite this document: BenchChem. [In-Depth Technical Guide: C.I. Acid Yellow 42 (CAS:
6375-55-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-cas-number-6375-55-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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